Cas no 895019-65-5 ((2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide)

• Product Name: (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
• CAS No: 895019-65-5
• MF: C₂₂H₁₅FN₄O₃S
• MW: 434.442906618118
• CID: 6098851
• PubChem ID: 18572496
• Update Time: 2025-07-17

(2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
• 2-Propenamide, N-(6-fluoro-2-benzothiazolyl)-3-(4-nitrophenyl)-N-(3-pyridinylmethyl)-
• 895019-65-5
• (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-[(pyridin-3-yl)methyl]prop-2-enamide
• (Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide
• F2515-0444
• (Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
• AKOS024655616

• Inchi： 1S/C22H15FN4O3S/c23-17-6-9-19-20(12-17)31-22(25-19)26(14-16-2-1-11-24-13-16)21(28)10-5-15-3-7-18(8-4-15)27(29)30/h1-13H,14H2
• InChI Key： NWPAJXPGZKFRJS-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=CC=CN=C1)(=O)C=CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 434.08488969g/mol
• Monoisotopic Mass: 434.08488969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 627.1±65.0 °C(Predicted)
• pka: 4.42±0.12(Predicted)

Additional information on (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide

Research Brief on (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide (CAS: 895019-65-5)

The compound (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide (CAS: 895019-65-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways involved in inflammation and cancer. The presence of the benzothiazole and nitrophenyl moieties in its structure suggests a potential for interaction with various biological targets, including kinases and transcription factors. Preliminary in vitro studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with solid tumors.

One of the most notable aspects of this compound is its unique chemical structure, which combines a benzothiazole core with a pyridine-methylprop-2-enamide side chain. This structural complexity has prompted researchers to explore its synthetic routes and optimize its pharmacological properties. Recent synthetic efforts have focused on improving yield and purity, with some studies reporting successful large-scale production under controlled conditions.

In terms of biological activity, (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide has shown promising results in preclinical models. For instance, it has been reported to exhibit potent anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic profile.

In conclusion, (2Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action and optimizing its therapeutic potential.